2-[2-(2-chlorobenzenesulfonamido)-1-(thiophen-3-yl)ethoxy]ethan-1-ol

• IUPAC Name: 2-chloro-N-[2-(2-hydroxyethoxy)-2-thiophen-3-ylethyl]benzenesulfonamide
• InChI: InChI=1S/C14H16ClNO4S2/c15-12-3-1-2-4-14(12)22(18,19)16-9-13(20-7-6-17)11-5-8-21-10-11/h1-5,8,10,13,16-17H,6-7,9H2
• InChI Key: CZXYPYYAPVGNTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)S(=O)(=O)NCC(C2=CSC=C2)OCCO)Cl
• Molecular Formula: C14H16ClNO4S2
• Molecular Weight: 361.9 g/mol

Description

2-[2-(2-Chlorobenzenesulfonamido)-1-(thiophen-3-yl)ethoxy]ethan-1-ol (CBTEO) is a novel small molecule that has been studied for its potential applications in the fields of biochemistry, physiology, and laboratory experiments. This molecule has been studied due to its unique chemical properties which make it useful for a variety of uses. CBTEO has a wide range of potential applications, including drug delivery, enzyme inhibition, and gene regulation.

Scientific Research Applications

2-[2-(2-chlorobenzenesulfonamido)-1-(thiophen-3-yl)ethoxy]ethan-1-ol has been studied for its potential applications in biochemistry, physiology, and laboratory experiments. It has been shown to have potential as a drug delivery system, as it is able to penetrate cell membranes and deliver drugs to targeted cells. Additionally, this compound has been studied for its potential to inhibit enzymes and regulate gene expression.

Mechanism of Action

The mechanism of action of 2-[2-(2-chlorobenzenesulfonamido)-1-(thiophen-3-yl)ethoxy]ethan-1-ol is not yet fully understood. However, it is believed to involve the binding of the molecule to the target protein or enzyme, which results in a conformational change that inhibits its activity. Additionally, this compound has been shown to interact with cell membrane receptors, which may play a role in its mechanism of action.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, and to regulate gene expression. Additionally, this compound has been shown to have an anti-inflammatory effect and to reduce oxidative stress.

Advantages and Limitations for Lab Experiments

2-[2-(2-chlorobenzenesulfonamido)-1-(thiophen-3-yl)ethoxy]ethan-1-ol has several advantages for use in laboratory experiments. It is relatively simple to synthesize, and is relatively stable when stored. Additionally, it is able to penetrate cell membranes, which allows for targeted delivery of drugs or other molecules. However, there are also certain limitations to using this compound in laboratory experiments. It is not yet fully understood how it binds to proteins and enzymes, and it is not yet known how it interacts with cell membrane receptors. Additionally, the effects of this compound on human physiology are still being studied.

Future Directions

There are several potential future directions for the study of 2-[2-(2-chlorobenzenesulfonamido)-1-(thiophen-3-yl)ethoxy]ethan-1-ol. One potential direction is to further investigate its mechanism of action, including how it binds to proteins and enzymes and how it interacts with cell membrane receptors. Additionally, further research could be done to determine the effects of this compound on human physiology, and to develop methods to improve its drug delivery capabilities. Additionally, further research could be done to explore potential applications of this compound, such as its use as an enzyme inhibitor or gene regulator. Finally, further research could be done to explore the potential uses of this compound in laboratory experiments, such as its use in drug delivery, enzyme inhibition, and gene regulation.

Synthesis Methods

The synthesis of 2-[2-(2-chlorobenzenesulfonamido)-1-(thiophen-3-yl)ethoxy]ethan-1-ol is achieved through a multi-step process. The first step involves the reaction of 2-chlorobenzenesulfonamide with thiophenol in the presence of a base, such as sodium hydroxide. This reaction produces a thiophenyl ester, which is then reacted with ethyl bromide to yield the desired product. The final step involves the hydrolysis of the ester group to yield this compound.